4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL

• Molecular Formula: C12H19NOS
• Molecular Weight: 225.35 g/mol
• IUPAC Name: 4-(1-thiophen-2-ylethylamino)cyclohexan-1-ol
• InChI: InChI=1S/C12H19NOS/c1-9(12-3-2-8-15-12)13-10-4-6-11(14)7-5-10/h2-3,8-11,13-14H,4-7H2,1H3
• InChI Key: CNARGFGWCCUSPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NC2CCC(CC2)O

Description

4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL is a cyclohexanol derivative featuring an aminoethyl-thiophene substituent. Its molecular formula is C₁₂H₁₉NOS, with a molar mass of 225.35 g/mol . The compound’s structure includes a cyclohexanol backbone, a hydroxyl group at the 1-position, and a secondary amine at the 4-position linked to a 1-(thiophen-2-yl)ethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL typically involves multiple steps. One common method starts with the reaction of thiophene with N,N-Dimethylformamide (DMF) to obtain 2-thiophenecarbaldehyde. This intermediate is then reacted with isopropyl chloroacetate to form 2-thiopheneacetaldehyde, which is subsequently converted to 2-thiopheneacetaldehyde oxime. Finally, reduction of this oxime yields 2-thiopheneethylamine, which can be further reacted to form the target compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized under specific conditions.

Reduction: The compound can be reduced to modify the functional groups attached to the cyclohexanol core.

Substitution: The ethylamine group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can lead to sulfoxides or sulfones, while reduction can yield amines or alcohols.

Scientific Research Applications

4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used to investigate biological pathways and interactions due to its structural similarity to biologically active molecules.

Industry: Utilized in the development of materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of 4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL involves its interaction with molecular targets such as enzymes or receptors. The thiophene ring and ethylamine group can form specific interactions with these targets, leading to modulation of their activity. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Key Differences:

Chirality : The ethyl group in the target compound introduces stereochemical complexity, which may influence enantiomer-specific interactions in biological systems. The methylene analog lacks this feature .

Molecular Weight : The ethyl group adds ~14 g/mol, which could affect pharmacokinetic properties such as absorption and distribution.

Research Findings and Implications

Discontinued Status and Availability

This discontinuation may reflect challenges in synthesis, stability, or niche applicability.

Biological Activity

4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL, a compound featuring a thiophene moiety, has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, antimicrobial efficacy, and mechanisms of action, supported by various studies and data tables.

• Molecular Formula : C12H19NOS
• Molecular Weight : 225.35 g/mol
• CAS Number : 1152824-89-9

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds with thiophene structures. For instance, a related compound demonstrated significant antiproliferative activity against various cancer cell lines, indicating that thiophene derivatives can serve as promising anticancer agents.

Case Study: Antiproliferative Activity

A study evaluating the antiproliferative effects of thiophene derivatives reported that certain compounds exhibited submicromolar growth inhibition (GI50) values against A549 lung cancer cells. The results indicated that these compounds could induce cell cycle arrest and apoptosis in cancer cells.

Cell Line	GI50 (μM)	Mechanism of Action
A549	0.362	Induction of apoptosis
OVACAR-4	2.01	Cell cycle arrest
T47D	0.69	Tubulin polymerization inhibition

Antimicrobial Activity

The antimicrobial properties of 4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL have been explored in various studies. Compounds with similar structures have shown selective antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus.

Antimicrobial Efficacy Data

A comparative analysis of antimicrobial activity for several thiophene compounds revealed significant differences in Minimum Inhibitory Concentration (MIC) values against different bacterial strains.

Bacterial Strain	MIC (μg/mL)	Activity
Staphylococcus aureus	1–2	Highly effective
Enterococcus spp.	32–64	Moderate effectiveness
Candida auris	>64	Limited activity

The biological activity of 4-{[1-(Thiophen-2-YL)ethyl]amino}cyclohexan-1-OL can be attributed to several mechanisms:

• Induction of Apoptosis : Studies indicate that the compound may activate apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : Evidence suggests that it can cause G2/M phase arrest in cancer cells, inhibiting their proliferation.
• Antimicrobial Mechanisms : The compound's structure allows it to disrupt bacterial cell walls or inhibit essential bacterial functions.